Cas no 7554-76-9 (7alpha-Hydroxycholestanol)

7alpha-Hydroxycholestanol structure
7alpha-Hydroxycholestanol structure
Product Name:7alpha-Hydroxycholestanol
CAS No:7554-76-9
MF:C27H48O2
MW:404.668828964233
CID:981850
PubChem ID:16082397
Update Time:2025-04-19

7alpha-Hydroxycholestanol Chemical and Physical Properties

Names and Identifiers

    • 7alpha-Hydroxycholestanol
    • (7R,8R,9S,10S,13R,14S,17R)-17-[(2R)-7-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-7-ol
    • 5α-CHOLESTAN-3β, 7α-DIOL
    • (3S,5R,7R,8R,9S,10S,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
    • CHEMBL2442169
    • 7554-76-9
    • 5a-cholestan-3b,7a-diol
    • Inchi: 1S/C27H48O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h17-25,28-29H,6-16H2,1-5H3/t18-,19-,20+,21-,22+,23+,24-,25+,26+,27-/m1/s1
    • InChI Key: APYVEUGLZHAHDJ-BOKMIASKSA-N
    • SMILES: O[C@@H]1C[C@H]2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]21)O

Computed Properties

  • Exact Mass: 404.365430770g/mol
  • Monoisotopic Mass: 404.365430770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 40.5Ų

7alpha-Hydroxycholestanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol
Reference
Epoxide cleavage reactions of 7α,8α- and 7β,8β-epoxycholestanol acetates
Eguchi, Sanae; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(8), 2813-18

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Pyridine
2.1 Reagents: Potassium hydroxide Solvents: Methanol
Reference
Epoxide cleavage reactions of 7α,8α- and 7β,8β-epoxycholestanol acetates
Eguchi, Sanae; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(8), 2813-18

Production Method 3

Reaction Conditions
1.1 Reagents: Ethylamine ,  Lithium
2.1 Reagents: Potassium hydroxide Solvents: Methanol
Reference
Epoxide cleavage reactions of 7α,8α- and 7β,8β-epoxycholestanol acetates
Eguchi, Sanae; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(8), 2813-18

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  m-Chloroperbenzoic acid Solvents: Dichloromethane
2.1 Reagents: Ethylamine ,  Lithium
3.1 Reagents: Potassium hydroxide Solvents: Methanol
Reference
Epoxide cleavage reactions of 7α,8α- and 7β,8β-epoxycholestanol acetates
Eguchi, Sanae; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(8), 2813-18

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ,  1,4-Dioxane
2.1 Reagents: Acetic anhydride ,  Pyridine
3.1 Reagents: Potassium hydroxide Solvents: Methanol
Reference
Epoxide cleavage reactions of 7α,8α- and 7β,8β-epoxycholestanol acetates
Eguchi, Sanae; et al, Chemical & Pharmaceutical Bulletin, 1988, 36(8), 2813-18

7alpha-Hydroxycholestanol Raw materials

7alpha-Hydroxycholestanol Preparation Products

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